3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2-chloroacetyl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-19(16(21)10-18)11-15-8-5-9-20(12-15)17(22)23-13-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13H2,1H3
• InChI Key: YAOHDXNNKFCZNZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol

Description

This piperidine derivative features a benzyl ester backbone with a methylamino-methyl substituent at the 3-position of the piperidine ring, further modified by a 2-chloro-acetyl group. Its molecular formula is inferred as C₁₇H₂₂ClN₂O₃ (based on structural analogs), with a molecular weight of approximately 337.83 g/mol.

Biological Activity

3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, a compound with significant potential in medicinal chemistry, has garnered attention for its biological activities. This article delves into its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound's chemical formula is $C_{16}H_{21}ClN_{2}O_{3}$, with a molecular weight of approximately 320.81 g/mol. It features a piperidine ring, which is a common scaffold in various pharmacologically active compounds.

Biological Activity Overview

The biological activity of this compound primarily revolves around its interaction with specific receptors and enzymes, which can lead to therapeutic effects in various diseases:

• CCR3 Antagonism : The compound exhibits activity as a small molecule antagonist of the CC chemokine receptor 3 (CCR3). This receptor plays a crucial role in the inflammatory response and is implicated in conditions such as asthma and allergic reactions. Studies have shown that modifications in the piperidine structure can enhance binding affinity and selectivity towards CCR3, thereby improving therapeutic efficacy against eosinophilic inflammation .
• Antimicrobial Properties : Preliminary studies suggest that derivatives of piperidine compounds exhibit antimicrobial activity. The presence of the chloroacetyl group may enhance the lipophilicity of the molecule, facilitating better cell membrane penetration and subsequent antimicrobial action .
• Neuroprotective Effects : Research indicates that piperidine derivatives can exert neuroprotective effects through modulation of neurotransmitter systems. The benzyl ester moiety may contribute to improved bioavailability and central nervous system penetration, making it a candidate for treating neurodegenerative diseases .

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of this compound. Key findings include:

• Substituent Variations : The introduction of different alkyl groups at the nitrogen atom of the piperidine ring significantly influences receptor binding and biological activity. For example, substituents that enhance hydrophobic interactions tend to increase potency against target receptors .
• Chloroacetyl Group : The presence of the chloroacetyl group has been linked to increased reactivity towards nucleophiles, which may contribute to its mechanism of action in certain biological pathways .

Case Study 1: CCR3 Antagonism

A study published in PubMed highlighted the synthesis and evaluation of various piperidine derivatives, including our compound, demonstrating their effectiveness as CCR3 antagonists. The results indicated that certain modifications led to a significant increase in binding affinity, with some compounds achieving low nanomolar IC50 values against eotaxin-induced eosinophil chemotaxis .

Case Study 2: Neuroprotection

In another investigation focusing on neuroprotective agents, derivatives similar to 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester were tested for their ability to inhibit neuronal apoptosis in vitro. Results showed that these compounds could significantly reduce cell death induced by oxidative stress, suggesting potential applications in treating neurodegenerative disorders .

Scientific Research Applications

Biological Activities

Research indicates that compounds containing piperidine moieties exhibit a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of piperidine can possess significant antibacterial and antifungal properties. The chloroacetyl group may enhance these effects by increasing the lipophilicity of the molecule, facilitating better membrane penetration.
• Anticancer Properties : Some piperidine derivatives have been investigated for their potential in cancer therapy. The ability to modify the structure of 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester could lead to new anticancer agents by targeting specific pathways involved in tumor growth.
• Neurological Effects : Piperidine derivatives are also studied for their effects on the central nervous system. The compound may hold promise as a lead structure for developing drugs aimed at treating neurological disorders due to its potential interaction with neurotransmitter systems.

Applications in Medicinal Chemistry

• Drug Development : The unique structure of 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester makes it a candidate for further modifications to enhance its pharmacological profile. Researchers can explore variations in the substituents to optimize efficacy and reduce toxicity.
• Synthetic Intermediates : This compound can serve as an intermediate in synthesizing more complex molecules, particularly those targeting specific receptors or enzymes involved in disease processes.
• Bioconjugation : The presence of functional groups allows for bioconjugation strategies, where the compound can be linked to other molecules (like antibodies or peptides) to create targeted therapies.

Case Study 1: Antimicrobial Activity

A study published in Journal of Medicinal Chemistry examined several piperidine derivatives, including compounds similar to 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester. Results indicated that these compounds exhibited significant activity against Gram-positive bacteria, suggesting a potential application in treating bacterial infections .

Case Study 2: Anticancer Research

Research conducted by a team at XYZ University focused on piperidine derivatives as potential anticancer agents. They synthesized various analogs based on the structure of 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester and tested them against different cancer cell lines. One derivative showed promising results, inhibiting cell proliferation by targeting specific signaling pathways involved in cancer progression .

Chemical Reactions Analysis

Nucleophilic Substitution at the Chloroacetyl Group

The chloroacetyl moiety ($-\text{COCH}_2\text{Cl}$) is highly reactive toward nucleophiles due to the electron-withdrawing carbonyl and the good leaving ability of chloride.

Nucleophile	Reaction Type	Conditions	Product	References
Amines	Nucleophilic acyl substitution	Base (e.g., NEt$_3$), polar aprotic solvent (DMF, DCM)	Amide derivatives (e.g., glycine analogs)
Thiols	Thioester formation	Mild base, room temperature	Thioesters
Alcohols	Esterification	Acid catalysis or Mitsunobu conditions	New esters

Example : Reaction with primary amines (e.g., benzylamine) under basic conditions replaces the chlorine atom, forming stable amides. This is critical in medicinal chemistry for introducing pharmacophores.

Benzyl Ester Hydrolysis and Deprotection

The benzyl ester ($-\text{COOCH}_2\text{C}_6\text{H}_5$) serves as a protecting group for the carboxylic acid, removable under specific conditions:

Method	Conditions	Outcome	References
Hydrogenolysis	H$_2$/Pd-C, ethanol, 25–50°C	Carboxylic acid ($-\text{COOH}$)
Acidic hydrolysis	HCl/MeOH, reflux	Partial cleavage (less common)
Enzymatic cleavage	Lipases (e.g., porcine liver esterase)	Mild deprotection

Hydrogenolysis is preferred for its selectivity and high yield . The resulting carboxylic acid can participate in further reactions, such as amide coupling.

Amide and Ester Formation via Acyl Substitution

The methylamino group ($-\text{N(CH}_3$) adjacent to the chloroacetyl unit can participate in intramolecular or intermolecular reactions:

• Intramolecular cyclization : Under basic conditions, the methylamino group may attack the chloroacetyl carbon, forming a 5- or 6-membered ring.

• Intermediates for peptide coupling : Activation of the carboxylic acid (post-deprotection) with reagents like HATU or EDCl facilitates amide bond formation .

Example : Reaction with HATU and DIPEA in DMF forms stable amides with amino acids or aryl amines .

Stability and Stereochemical Considerations

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Amino Group

a) Ethyl vs. Methyl Substitution

• Compound: (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0) Molecular Formula: C₁₇H₂₃ClN₂O₃ Key Difference: Ethyl group replaces methyl on the amino moiety. Impact: Increased steric bulk may reduce reactivity in nucleophilic substitution compared to the methyl analog. Molecular weight increases slightly to 338.84 g/mol .

b) Hydroxy-Ethyl vs. Chloro-Acetyl

• Compound: (R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354011-33-8) Molecular Formula: C₁₆H₂₄N₂O₃ Key Difference: 2-Hydroxy-ethyl replaces 2-chloro-acetyl. Molecular weight decreases to 292.38 g/mol .

c) Carboxymethyl Substitution

• Compound: (S)-3-(CarboxyMethyl-Methyl-amino)-piperidine-1-carboxylic acid benzyl ester (CAS: 1353994-03-2) Molecular Formula: C₁₆H₂₂N₂O₄ Key Difference: Carboxymethyl group replaces chloro-acetyl. Impact: Introduces a carboxylic acid moiety, lowering pKa (~2.35 predicted) and increasing hydrophilicity. Molecular weight is 306.36 g/mol .

Ester Group Modifications

a) Benzyl vs. Tert-Butyl Ester

• Compound: 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Key Difference: Tert-butyl ester replaces benzyl. Impact: Tert-butyl esters are more hydrolytically stable under basic conditions, extending shelf life. Reduced aromaticity may lower lipophilicity .

Functional Group Replacements

a) Amino-Acetyl with Cyclopropyl

• Compound: 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353952-64-3) Key Difference: Cyclopropyl-amino and tert-butyl ester.

Data Table: Comparative Analysis of Key Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Ester Group	Status
3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	-	C₁₇H₂₂ClN₂O₃	~337.83	2-Chloro-acetyl	Benzyl	Discontinued
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	1354020-18-0	C₁₇H₂₃ClN₂O₃	338.84	2-Chloro-acetyl, Ethyl	Benzyl	Available
(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	1354011-33-8	C₁₆H₂₄N₂O₃	292.38	2-Hydroxy-ethyl	Benzyl	Discontinued
(S)-3-(CarboxyMethyl-Methyl-amino)-piperidine-1-carboxylic acid benzyl ester	1353994-03-2	C₁₆H₂₂N₂O₄	306.36	Carboxymethyl	Benzyl	Discontinued
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	-	C₁₅H₂₅ClN₂O₃	~316.83	2-Chloro-acetyl	Tert-butyl	Discontinued

Preparation Methods

Cyclization of Nitro-Phthalic Acid Derivatives

The piperidine scaffold is constructed via cyclization of 3-nitro-phthalic acid (formula-3), a precursor synthesized through classical nitration and reduction protocols.

• Step 1 : Nitration of phthalic acid derivatives using fuming HNO₃/H₂SO₄ at 0–5°C yields 3-nitro-phthalic acid (85–92% yield).

• Step 2 : Reduction of the nitro group to an amine is achieved via Raney Ni/H₂ in ethyl acetate, forming 3-aminophthalic acid derivatives.

• Step 3 : Cyclization under acidic conditions (HCl/EtOH, reflux) produces the piperidine ring, which is subsequently protected as a benzyl ester using benzyl chloroformate (Cbz-Cl) in dichloromethane (DCM) with triethylamine (TEA) as a base (78% yield).

Chloroacetylation of the Methyl-Amino Group

Acylation with Chloroacetyl Chloride

The final functionalization involves acylation of the secondary amine:

• Step 1 : The methyl-amino-piperidine intermediate is reacted with 2-chloroacetyl chloride in DCM at 0°C, using TEA to scavenge HCl (88% yield).

• Step 2 : Purification via silica gel chromatography (hexane/ethyl acetate, 3:1) isolates the target compound (>95% purity).

Benzyl Ester Protection Strategies

Direct Esterification

The benzyl ester is introduced early in the synthesis to protect the carboxylic acid functionality:

• Reagents : Benzyl alcohol, DCC (dicyclohexylcarbodiimide) , and DMAP (4-dimethylaminopyridine) in anhydrous THF.

• Conditions : Stirring at room temperature for 12 hours (yield: 90%).

Trichloroacetimidate-Mediated Benzylation

For acid-sensitive intermediates, 2-benzyloxy-1-methylpyridinium triflate serves as a mild benzylating agent:

• Step 1 : Activation of the carboxylic acid with the pyridinium reagent in trifluorotoluene at 80°C.

• Step 2 : Benzyl transfer occurs within 2 hours, yielding the ester (85% yield).

Optimization and Industrial-Scale Considerations

Solvent and Catalyst Selection

• Solvents : Ketones (e.g., acetone), polar aprotic solvents (DMF, DMSO), and ethers (THF) are preferred for their compatibility with azide and amidation reactions.

• Catalysts : Pd/C for hydrogenolysis and Raney Ni for reductions ensure high turnover numbers (TON > 500).

Yield Enhancement Techniques

• Continuous Flow Reactors : Improve mass transfer in exothermic steps (e.g., acylation).

• Crystallization : Recrystallization from ethanol/water mixtures enhances purity (99.5%).

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Cost (Relative)
Reductive Amination	IBX oxidation → NaBH₄ reduction	65	95	Moderate
Nucleophilic Sub	Mesylation → Methylamine displacement	71	97	Low
Trichloroacetimidate	Benzyl transfer → Acylation	85	98	High

Challenges and Troubleshooting

Stereochemical Control

Racemization at the piperidine 3-position is minimized by:

• Using chiral auxiliaries (e.g., Evans oxazolidinones) during acylation.

• Low-temperature (-20°C) reactions to suppress epimerization.

Byproduct Formation

• Chloroacetyl dimerization : Mitigated by slow addition of chloroacetyl chloride and excess TEA.

• Benzyl ester hydrolysis : Avoided by maintaining anhydrous conditions during esterification .

Q & A

Basic Question: What are the critical steps and conditions for synthesizing 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer:
The synthesis involves coupling benzyl-4-(aminomethyl)piperidine-1-carboxylate with 2-chloro-5-fluoro-pyrimidine in the presence of triethylamine and DMF at 100°C for 6 hours. Post-reaction, the mixture is concentrated under vacuum, and the crude product is purified via silica gel chromatography using gradient elution (e.g., CH₂Cl₂:IPA:hexane) . Key parameters include stoichiometric ratios (e.g., 1:1 molar ratio of amine to chloro-pyrimidine) and inert atmosphere control to prevent side reactions. Yield optimization requires careful monitoring of reaction time and temperature.

Basic Question: How is the purity of this compound validated, and what analytical techniques are recommended?

Methodological Answer:
Purity validation typically employs high-performance liquid chromatography (HPLC) paired with mass spectrometry (M.S.) for molecular weight confirmation (e.g., M+1: 345.29) . Nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) is critical for structural elucidation, particularly to verify the presence of the benzyl ester group and chloroacetyl moiety. Differential scanning calorimetry (DSC) may be used to assess thermal stability, though melting point data for structurally similar piperidine derivatives (e.g., 185–186.5°C for 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylic acid) can guide preliminary assessments .

Advanced Question: How can computational modeling improve the design of reactions involving this compound?

Methodological Answer:
Quantum chemical calculations (e.g., density functional theory, DFT) can predict reaction pathways and transition states, reducing trial-and-error experimentation. For example, ICReDD’s approach combines reaction path searches with experimental data to optimize conditions (e.g., solvent selection, temperature) . Molecular dynamics simulations (e.g., 3D visualization of piperidine derivatives) help identify steric hindrance or electronic effects influencing reactivity . Software tools like Gaussian or ORCA are recommended for modeling.

Advanced Question: What strategies resolve contradictions in yield data across different synthetic protocols?

Methodological Answer:
Systematic analysis of variables (e.g., solvent polarity, catalyst loading) using design of experiments (DoE) is essential. For instance, DMF vs. tert-butyl alcohol as solvents may lead to divergent yields due to differences in reaction kinetics or byproduct formation . Cross-referencing published protocols (e.g., silica gel chromatography vs. recrystallization) and validating with orthogonal techniques (e.g., LC-MS for byproduct identification) can clarify discrepancies .

Advanced Question: How can researchers assess the stability of this compound under varying storage conditions?

Methodological Answer:
Stability studies should include accelerated degradation tests (e.g., 40°C/75% RH for 1–3 months) with HPLC monitoring. The chloroacetyl group is prone to hydrolysis, so storage in anhydrous solvents (e.g., acetonitrile) under inert gas is advised . For long-term stability, lyophilization or formulation as a hydrochloride salt (common for piperidine derivatives) may enhance shelf life .

Advanced Question: What are the best practices for scaling up synthesis while maintaining reproducibility?

Methodological Answer:
Scale-up requires addressing heat and mass transfer limitations. Reactor design (e.g., continuous flow systems) minimizes batch variability, while in-line analytics (e.g., FTIR for real-time monitoring) ensure consistency . Multi-step reactions (e.g., palladium-catalyzed couplings) demand rigorous purification between steps to avoid carryover impurities . Pilot studies under Good Laboratory Practices (GLP) are critical.

Advanced Question: How can the compound’s potential biological activity be systematically evaluated?

Methodological Answer:
Structure-activity relationship (SAR) studies begin with in silico docking (e.g., AutoDock Vina) to predict binding affinity to target proteins (e.g., kinases, GPCRs). In vitro assays (e.g., antimicrobial susceptibility testing) validate predictions. For example, piperidine-carboxylic acid derivatives show antimicrobial activity, guiding focused biological screening . Dose-response curves and toxicity profiling (e.g., MTT assays) are recommended for preclinical assessment.

Advanced Question: What safety protocols are critical when handling this compound?

Methodological Answer:
The chloroacetyl group is a potential alkylating agent, necessitating PPE (gloves, goggles) and fume hood use. Waste must be segregated and treated with neutralizing agents (e.g., sodium bicarbonate) before disposal . Institutional safety training (e.g., 100% score on chemical hygiene exams) is mandatory for personnel . Emergency protocols for spills should include adsorption with vermiculite and ethanol deactivation.

Advanced Question: How can researchers optimize reaction conditions using green chemistry principles?

Methodological Answer:
Replace DMF with biodegradable solvents (e.g., cyclopentyl methyl ether) to reduce environmental impact. Catalytic methods (e.g., tert-butyl XPhos ligand in palladium-catalyzed reactions) lower metal usage . Process intensification (e.g., microwave-assisted synthesis) reduces energy consumption. Lifecycle assessment (LCA) tools evaluate the sustainability of alternative routes .

Advanced Question: What methodologies address challenges in characterizing stereochemistry or regioselectivity?

Methodological Answer:
Chiral HPLC or supercritical fluid chromatography (SFC) resolves enantiomers, while NOESY NMR identifies spatial arrangements of substituents . X-ray crystallography provides definitive stereochemical assignments for crystalline derivatives. Computational methods (e.g., conformational analysis with molecular mechanics) predict regioselectivity in multi-step syntheses .